Cas no 1202986-01-3 (1-(4-fluorophenyl)-3-(1-methanesulfonyl-1,2,3,4-tetrahydroquinolin-7-yl)urea)

• Product Name: 1-(4-fluorophenyl)-3-(1-methanesulfonyl-1,2,3,4-tetrahydroquinolin-7-yl)urea
• CAS No: 1202986-01-3
• MF: C₁₇H₁₈FN₃O₃S
• MW: 363.406526088715
• CID: 6222655
• PubChem ID: 30372640
• Update Time: 2025-05-20

1-(4-fluorophenyl)-3-(1-methanesulfonyl-1,2,3,4-tetrahydroquinolin-7-yl)urea Chemical and Physical Properties

Names and Identifiers

• 1-(4-fluorophenyl)-3-(1-methanesulfonyl-1,2,3,4-tetrahydroquinolin-7-yl)urea
• AKOS024512795
• 1-(4-fluorophenyl)-3-(1-(methylsulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl)urea
• 1202986-01-3
• F5533-0005
• 1-(4-fluorophenyl)-3-(1-methylsulfonyl-3,4-dihydro-2H-quinolin-7-yl)urea

• Inchi： 1S/C17H18FN3O3S/c1-25(23,24)21-10-2-3-12-4-7-15(11-16(12)21)20-17(22)19-14-8-5-13(18)6-9-14/h4-9,11H,2-3,10H2,1H3,(H2,19,20,22)
• InChI Key： AIALVWZTKNPFSF-UHFFFAOYSA-N
• SMILES： S(C)(N1C2C=C(C=CC=2CCC1)NC(NC1C=CC(=CC=1)F)=O)(=O)=O

Computed Properties

• Exact Mass: 363.10529078g/mol
• Monoisotopic Mass: 363.10529078g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 572
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 86.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolines

Additional information on 1-(4-fluorophenyl)-3-(1-methanesulfonyl-1,2,3,4-tetrahydroquinolin-7-yl)urea

Introduction to 1-(4-fluorophenyl)-3-(1-methanesulfonyl-1,2,3,4-tetrahydroquinolin-7-yl)urea (CAS No. 1202986-01-3)

1-(4-fluorophenyl)-3-(1-methanesulfonyl-1,2,3,4-tetrahydroquinolin-7-yl)urea, identified by its CAS number 1202986-01-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study for potential therapeutic applications. The structural composition of this molecule, featuring a combination of fluorophenyl and tetrahydroquinoline moieties linked via a urea functional group, contributes to its unique chemical and biological properties.

The fluorophenyl group in the molecular structure plays a crucial role in modulating the pharmacokinetic and pharmacodynamic profiles of the compound. Fluoro-substituted aromatic rings are well-documented for their ability to enhance metabolic stability, improve binding affinity to biological targets, and influence drug distribution. In the context of 1-(4-fluorophenyl)-3-(1-methanesulfonyl-1,2,3,4-tetrahydroquinolin-7-yl)urea, the presence of the fluorine atom at the para position of the phenyl ring is likely to contribute to its interactions with enzymes and receptors, thereby affecting its overall efficacy.

On the other hand, the tetrahydroquinoline scaffold is a well-known pharmacophore in medicinal chemistry, particularly for its role in developing drugs targeting neurological and cardiovascular diseases. The seven-membered lactam ring within the tetrahydroquinoline moiety provides a rigid structure that can interact favorably with biological targets. In this compound, the tetrahydroquinoline ring is further functionalized with a methanesulfonyl group at the 1-position. This substitution not only introduces a polar moiety that can enhance solubility but also creates additional interaction points with biological targets, potentially improving binding affinity and selectivity.

The urea linkage connecting the fluorophenyl and tetrahydroquinoline portions of the molecule is another critical feature. Urea-based structures are frequently found in bioactive compounds due to their ability to form hydrogen bonds with polar groups in biological targets. This interaction can significantly influence the compound's pharmacological activity. The specific arrangement of these functional groups in 1-(4-fluorophenyl)-3-(1-methanesulfonyl-1,2,3,4-tetrahydroquinolin-7-yl)urea suggests that it may exhibit multiple modes of action, making it a versatile candidate for further investigation.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and interactions of such complex molecules with high precision. Studies using these techniques have shown that 1-(4-fluorophenyl)-3-(1-methanesulfonyl-1,2,3,4-tetrahydroquinolin-7-yl)urea can interact with various protein targets through multiple hydrogen bonds and hydrophobic interactions. These insights have guided experimental efforts to optimize its structure for improved potency and selectivity.

In vitro studies have begun to unravel the potential therapeutic applications of this compound. Initial experiments suggest that it may possess inhibitory activity against certain enzymes and receptors involved in inflammatory pathways. The combination of structural features such as the fluorophenyl group and the methanesulfonyl-substituted tetrahydroquinoline ring appears to contribute to its ability to modulate these pathways effectively. Additionally, preliminary data indicate that this compound may exhibit anti-proliferative effects against certain cancer cell lines, making it an attractive candidate for further oncological research.

The development of novel drug candidates often involves rigorous optimization processes to enhance their pharmacological properties while minimizing potential side effects. In the case of 1-(4-fluorophenyl)-3-(1-methanesulfonyl-1,2,3,4-tetrahydroquinolin-7-yl)urea, researchers are exploring various strategies to refine its structure. These include modifications to the substitution patterns on both the fluorophenyl and tetrahydroquinoline moieties as well as adjustments to the urea linkage. By leveraging structural biology techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy, scientists can gain detailed insights into how these modifications affect molecular interactions.

The integration of machine learning algorithms into drug discovery has accelerated the process of identifying promising candidates like 1-(4-fluorophenyl)-3-(1-methanesulfonyl-1,2,3,4-tetrahydroquinolin-7-yl)urea. These algorithms can analyze vast datasets containing chemical structures and biological activities to predict which compounds are most likely to succeed in clinical trials. Such computational approaches have already been instrumental in identifying novel therapeutic agents for a wide range of diseases.

As research continues to progress，the potential applications of 1-(4-fluorophenyl)-3-(1-methanesulfonyl-1，2，3，4-tetrahydroquinolin-7-yi]urea are expected to expand further。 Collaborative efforts between academic institutions，pharmaceutical companies，and biotechnology firms will be essential in translating laboratory findings into clinical reality。 The compound's unique structural features make it a valuable asset in the ongoing quest for innovative treatments，and its continued study promises to yield new insights into disease mechanisms and therapeutic strategies。